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Compound of Interest

Compound Name: N-Phenylanthracen-9-amine

Cat. No.: B105210 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of N-
Phenylanthracen-9-amine, a compound used in various research applications. Due to

conflicting hazard information across different suppliers, a cautious approach to disposal is

strongly recommended.

Safety and Hazard Information
It is imperative to handle N-Phenylanthracen-9-amine with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably a chemical fume hood. The safety data

sheets (SDS) provide varying classifications of the hazards associated with this compound. A

summary of the potential hazards is presented below to inform safe handling and disposal

practices.
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Hazard Category
Description of Potential
Hazard

Source

Acute Toxicity (Oral) Harmful if swallowed. [1]

Skin Corrosion/Irritation Causes skin irritation. [1][2]

Serious Eye Damage/Irritation
May cause serious eye

irritation.
[1]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.

GHS Classification
Not a hazardous substance or

mixture.
[3]

Given the conflicting data, it is prudent to treat N-Phenylanthracen-9-amine as a hazardous

substance.

Proper Disposal Protocol
The disposal of N-Phenylanthracen-9-amine must be conducted in accordance with all

applicable national and local regulations. The following step-by-step procedure provides a

general framework for its safe disposal.

Waste Identification and Segregation:

Solid Waste: Collect pure N-Phenylanthracen-9-amine and any contaminated solids

(e.g., weighing paper, gloves) in a designated, properly labeled hazardous waste

container.

Liquid Waste: If N-Phenylanthracen-9-amine is in a solution, collect it in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless permitted by your institution's environmental health and safety

(EHS) office.

Contaminated Labware: Decontaminate reusable labware with an appropriate solvent. The

solvent used for rinsing should be collected as hazardous waste. Disposable labware that

cannot be decontaminated should be disposed of as solid hazardous waste.[4]
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Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name, "N-Phenylanthracen-9-amine."

Indicate the approximate concentration and quantity of the waste.

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.

Never dispose of N-Phenylanthracen-9-amine down the drain or in the regular trash.[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Phenylanthracen-9-amine waste.
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Click to download full resolution via product page

Caption: Disposal workflow for N-Phenylanthracen-9-amine.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the most recent Safety Data Sheet (SDS) for N-
Phenylanthracen-9-amine before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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